![molecular formula C17H20N2O2 B4738337 N-(2-methoxyphenyl)-N'-(3-phenylpropyl)urea](/img/structure/B4738337.png)
N-(2-methoxyphenyl)-N'-(3-phenylpropyl)urea
Description
Synthesis Analysis
- Synthesis of Urea Derivatives : Urea derivatives, like N-(2-methoxyphenyl)-N'-(3-phenylpropyl)urea, are synthesized through various methods. One common approach is the reaction of primary amines with potassium cyanate under acidic conditions to form urea derivatives, as demonstrated by Tan, Chang, and Liew (2023) (Tan, Chang, & Liew, 2023).
Molecular Structure Analysis
- Crystal Structure Complexity : The crystal structure of similar compounds, such as N-(p-methoxyphenyl)-N-prop-2-ynyl-urea, has been studied, revealing complex solid-state structures with multiple symmetry-independent molecules. This complexity, observed by Kumar et al. (2000), highlights the structural diversity within urea derivatives (Kumar et al., 2000).
Chemical Reactions and Properties
- Reactivity with Electrophiles : Directed lithiation and subsequent reaction with electrophiles have been explored in similar urea compounds, as described by Smith, El‐Hiti, and Alshammari (2013), providing insights into their chemical reactivity and potential functionalization (Smith, El‐Hiti, & Alshammari, 2013).
Physical Properties Analysis
- Solid-State Structure : The structural and conformational properties of urea derivatives can be significantly varied, as shown by Vallejos et al. (2009), who used experimental and theoretical methods to analyze N,N′-di(methoxycarbonylsulfenyl)urea (Vallejos et al., 2009).
Chemical Properties Analysis
- Complex-Forming Tendency : Urea derivatives can exhibit unique binding properties, as demonstrated by the study of Shen et al. (1998) on N-(o-nitrophenyl)-N′-(methoxycarbonyl) thiourea, which forms complexes with metal ions (Shen et al., 1998).
properties
IUPAC Name |
1-(2-methoxyphenyl)-3-(3-phenylpropyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c1-21-16-12-6-5-11-15(16)19-17(20)18-13-7-10-14-8-3-2-4-9-14/h2-6,8-9,11-12H,7,10,13H2,1H3,(H2,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSBYOOYRUKWWOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NCCCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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